Cas no 1353877-52-7 (2-(4-Methylpiperidin-1-yl)-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(4-Methylpiperidin-1-yl)-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1353877-52-7
• MF: C₁₇H₂₇BN₂O₂
• MW: 302.219484567642
• MDL: MFCD12032384
• CID: 5159499
• Update Time: 2025-05-26

2-(4-Methylpiperidin-1-yl)-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylpiperidin-1-yl)-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine
• Pyridine, 2-(4-methyl-1-piperidinyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• MDL： MFCD12032384
• Inchi： 1S/C17H27BN2O2/c1-13-7-10-20(11-8-13)15-12-14(6-9-19-15)18-21-16(2,3)17(4,5)22-18/h6,9,12-13H,7-8,10-11H2,1-5H3
• InChI Key： BRKSCMHGHPOFPF-UHFFFAOYSA-N
• SMILES： C1(N2CCC(C)CC2)=NC=CC(B2OC(C)(C)C(C)(C)O2)=C1

Additional information on 2-(4-Methylpiperidin-1-yl)-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine

Recent Advances in the Study of 2-(4-Methylpiperidin-1-yl)-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1353877-52-7)

The compound 2-(4-Methylpiperidin-1-yl)-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1353877-52-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The unique structural features of this compound, including the presence of a boronic ester moiety and a pyridine ring, make it a versatile building block for drug discovery and development.

Recent studies have focused on the synthesis and application of this compound in the development of novel kinase inhibitors. Kinases play a crucial role in various cellular processes, and their dysregulation is associated with numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The boronic ester group in this compound facilitates Suzuki-Miyaura cross-coupling reactions, enabling the efficient construction of complex molecular architectures. This has been particularly valuable in the synthesis of targeted therapies that exhibit high selectivity and potency against specific kinase targets.

One of the most notable applications of 2-(4-Methylpiperidin-1-yl)-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine is in the development of Bruton's tyrosine kinase (BTK) inhibitors. BTK is a critical component of the B-cell receptor signaling pathway and is implicated in the pathogenesis of B-cell malignancies and autoimmune diseases. Recent preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against BTK, with promising results in animal models of lymphoma and rheumatoid arthritis. These findings highlight the potential of this compound as a scaffold for the development of next-generation BTK inhibitors.

In addition to its role in kinase inhibitor development, this compound has also been explored for its utility in proteolysis-targeting chimeras (PROTACs). PROTACs are a novel class of therapeutic agents that induce targeted protein degradation by recruiting E3 ubiquitin ligases to specific protein targets. The boronic ester moiety in 2-(4-Methylpiperidin-1-yl)-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine can be leveraged to design PROTACs that target disease-relevant proteins, offering a potential strategy for overcoming drug resistance and achieving sustained therapeutic effects.

Despite these promising applications, challenges remain in the optimization of this compound for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Recent advances in computational chemistry and structure-activity relationship (SAR) analysis have provided valuable insights into the design of more effective derivatives. For instance, molecular docking studies have identified key interactions between this compound and its target proteins, guiding the rational design of analogs with improved binding affinity and selectivity.

In conclusion, 2-(4-Methylpiperidin-1-yl)-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1353877-52-7) represents a promising scaffold for the development of novel therapeutic agents, particularly in the fields of kinase inhibition and targeted protein degradation. Ongoing research efforts are expected to further elucidate its potential and address current limitations, paving the way for its translation into clinical applications. The continued exploration of this compound and its derivatives holds great promise for advancing the frontiers of chemical biology and medicinal chemistry.